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Compound of Interest

Compound Name: ES9-17

Cat. No.: B1671241 Get Quote

Essential Safety and Handling Guide for ES9-17
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of ES9-17, a potent inhibitor of clathrin-mediated endocytosis

(CME). Adherence to these guidelines is critical to ensure personal safety and maintain a

secure laboratory environment. ES9-17 is intended for research use only and should not be

used in humans or animals.[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling ES9-17 to minimize

exposure and ensure safety.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation or

puncture before use.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory where ES9-17 is

handled.

Body Protection Laboratory coat

A standard laboratory coat

should be worn and kept

fastened to protect against

accidental spills.

Respiratory Protection Use in a well-ventilated area

Work should be conducted in a

chemical fume hood to avoid

inhalation of any dust or

aerosols.

Safe Handling and Operational Plan
Follow these step-by-step procedures for the safe handling of ES9-17 from receipt to disposal.

Receiving and Inspection
Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is properly labeled with the chemical name (ES9-17), CAS number

(55854-43-8), and any hazard warnings.[3]

Wear appropriate PPE (gloves and safety glasses) during inspection.

Storage
Solid Form: Store in a tightly sealed container in a cool, dry, and dark place. Recommended

long-term storage is at -20°C for up to several years.[2]
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In Solution: Prepare stock solutions using a suitable solvent like DMSO.[4][5] Store stock

solutions in small aliquots at -20°C for short-term (months) or -80°C for long-term (months to

years) storage to avoid repeated freeze-thaw cycles.[1][4]

Preparation of Solutions
All handling of the solid compound and preparation of solutions should be performed in a

chemical fume hood.

To prepare a stock solution, carefully weigh the required amount of solid ES9-17.

Slowly add the desired solvent (e.g., DMSO) to the solid. ES9-17 is soluble in DMSO.[4][5]

Ensure the container is securely capped and mix gently until the solid is completely

dissolved.

Use in Experiments
When using ES9-17 in experiments, always wear the full complement of recommended PPE.

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Work in a well-ventilated area, preferably a chemical fume hood.

Spill and Emergency Procedures
Minor Spills:

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or

earth).

Collect the absorbed material into a sealed container for proper disposal.

Clean the spill area with a suitable decontamination solution.

Major Spills:
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Evacuate the area immediately.

Alert your institution's emergency response team.

Provide them with the chemical name and any available safety information.

In Case of Contact:

Eyes: Immediately flush with copious amounts of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek medical attention.

Skin: Remove contaminated clothing and wash the affected area with soap and water for

at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
All waste containing ES9-17, including empty containers, contaminated PPE, and

experimental waste, must be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of ES9-17 down the drain or in the regular trash.

Consult your institution's environmental health and safety (EHS) department for specific

disposal procedures.

Experimental Workflow for Handling ES9-17
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Caption: Workflow for the safe handling of ES9-17 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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